Cas no 58131-57-0 (NSC-207895)

• Product name: NSC-207895
• CAS No: 58131-57-0
• MF: C₁₁H₁₃N₅O₄
• MW: 279.25202
• MDL: MFCD01660065
• CID: 831483
• PubChem ID: 42640

NSC-207895 Chemical and Physical Properties

Names and Identifiers

• 7-(4-Methyl-1-piperazinyl)-4-nitrobenzofurazan 1-oxide
• NSC 207895
• 4-(4-methylpiperazin-1-yl)-7-nitro-3-oxido-2,1,3-benzoxadiazol-3-ium
• NSC-207895 (XI-006)
• B2368
• Benzofurazan, 4-(4-methyl-1-piperazinyl)-7-nitro-, 3-oxide
• NSC 179940
• NSC-207895
• 4-(4-Methyl-1-piperazinyl)-7-nitro-2,1,3-benzoxadiazole 3-oxide
• NCIStruc1_000831
• BDBM51256
• NCI60_001741
• 4-(hydroxy(oxido)amino)-7-(4-methyl-1-piperazinyl)-2,15,3-benzoxadiazol-1-ol
• s2678
• NSC207895
• MLS000756495
• BENZOFURAZAN, 7-(4-METHYL-1-PIPERAZINYL)-4-NITRO-, 1-OXIDE
• 4-(4-methyl-1-piperazinyl)-7-nitro-2,1,3-benzoxadiazole, 3-oxide
• 4-(4-methylpiperazin-1-yl)-7-nitro-3-oxidanidyl-2,1,3-benzoxadiazol-3-ium
• BCP9000997
• CHEMBL1608727
• NSC179940
• 58131-57-0
• 63J576F4C5
• 4-(4-Methyl-1-piperazinyl)-7-nitrobenzofurazane 3-oxide
• MS-23958
• MLS006011023
• XI-006
• HMS2861M23
• 7-(4-methylpiperazin-1-yl)-4-nitro-2,1,3-benzoxadiazol-1-ium-1-olate
• SMR000528763
• 2,1,3-Benzoxadiazole,4-(4-methyl-1-piperazinyl)-7-nitro-,3-oxide
• 4-(4-methyl-1-piperazinyl)-7-nitro-3-oxido-2,1,3-benzoxadiazol-3-ium
• 7-(4-methylpiperazin-1-yl)-4-nitrobenzo[c][1,2,5]oxadiazole 1-oxide
• cid_42640
• BCP0726000315
• WLN: T56 BNONJ BO FNW I- AT6N DNTJ D1
• F81786
• METHYL-1-PIPERAZINYL)-7-NITRO-BENZOFURAZAN 3-OXIDE, 4-(4-
• NSC-179940
• NCIStruc2_001869
• DB-305056
• 2,1,3-Benzoxadiazole, 4-(4-methyl-1-piperazinyl)-7-nitro-, 3-oxide
• AKOS037515473
• NCGC00246958-03
• HY-14714
• NCGC00246958-02
• DTXSID50206858
• SCHEMBL8738959
• 7-(4-methylpiperazino)-4-nitro-1-oxido-benzofurazan-1-ium
• NSC?207895?(XI-006)
• CS-0003525
• 4-(4-Methyl-1-piperazinyl)-7-nitro-benzofurazan 3-oxide
• NCGC00246958-01

• MDL： MFCD01660065
• Inchi： InChI=1S/C11H13N5O4/c1-13-4-6-14(7-5-13)9-3-2-8(15(17)18)10-11(9)16(19)20-12-10/h2-3H,4-7H2,1H3
• InChI Key： MWFZDJLPWDCQIL-UHFFFAOYSA-N
• SMILES： CN1CCN(CC1)C2=CC=C(C3=NO[N+](=C23)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 279.09689
• Monoisotopic Mass: 279.096754
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104
• XLogP3: 1.2

Experimental Properties

• Density: 1.64
• Boiling Point: 487.6°C at 760 mmHg
• Flash Point: 248.7°C
• Refractive Index: 1.737
• PSA: 102.59
• LogP: 1.44240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines